4-(2,6-Dimethoxybenzoyl)morpholine
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Description
4-(2,6-Dimethoxybenzoyl)morpholine is a morpholine derivative featuring a benzoyl group substituted with two methoxy groups at the 2- and 6-positions. Morpholine derivatives are often explored for their pharmacokinetic properties, such as enhanced solubility and metabolic stability, while substituted benzoyl groups can modulate electronic and steric effects for target binding .
Properties
Molecular Formula |
C13H17NO4 |
|---|---|
Molecular Weight |
251.28g/mol |
IUPAC Name |
(2,6-dimethoxyphenyl)-morpholin-4-ylmethanone |
InChI |
InChI=1S/C13H17NO4/c1-16-10-4-3-5-11(17-2)12(10)13(15)14-6-8-18-9-7-14/h3-5H,6-9H2,1-2H3 |
InChI Key |
VYXBDLHQAYBDOL-UHFFFAOYSA-N |
SMILES |
COC1=C(C(=CC=C1)OC)C(=O)N2CCOCC2 |
Canonical SMILES |
COC1=C(C(=CC=C1)OC)C(=O)N2CCOCC2 |
Origin of Product |
United States |
Comparison with Similar Compounds
VPC-14449 (4-(4-(2,4-Dibromo-1H-imidazol-1-yl)thiazol-2-yl)morpholine)
- Structural Differences : Unlike 4-(2,6-Dimethoxybenzoyl)morpholine, VPC-14449 incorporates a thiazole ring linked to a dibromoimidazole group. The morpholine ring in VPC-14449 is part of a larger heterocyclic system, whereas the target compound focuses on a benzoyl-morpholine conjugate.
- Functional Impact : Substitution patterns (e.g., bromine positions on imidazole) critically influence spectral and biological properties. For instance, correcting the bromine positions from 4,5- to 2,4- in VPC-14449 altered its NMR profile, underscoring the sensitivity of morpholine derivatives to substituent geometry .
- Applications : VPC-14449 is studied for DNA-binding inhibition, highlighting the role of morpholine in targeting biological macromolecules .
Dimethomorph (4-(3-(4-Chlorophenyl)-3-(3,4-dimethoxyphenyl)-1-oxo-2-propenyl)morpholine)
- Structural Differences : Dimethomorph includes a propenyl linker between morpholine and substituted phenyl groups, with chlorine and methoxy substituents. This contrasts with the direct benzoyl-morpholine linkage in the target compound.
- Functional Impact: The chloro and dimethoxy groups in dimethomorph enhance its pesticidal activity by interacting with fungal cell membranes.
- Applications : Widely used as a fungicide, dimethomorph demonstrates the agrochemical utility of methoxy-substituted morpholine derivatives .
4-{3-[(4-Ethoxyphenoxy)methyl]benzoyl}morpholine (CAS 438474-09-0)
- Structural Differences: This analog substitutes the 2,6-dimethoxybenzoyl group with a 3-[(4-ethoxyphenoxy)methyl]benzoyl moiety. The ethoxy-phenoxy group introduces additional steric bulk and lipophilicity compared to methoxy groups.
- Functional Impact: The ethoxy group may alter solubility and metabolic stability.
Cis-2,6-Dimethyl Morpholine
- Structural Differences : Replaces the benzoyl group with methyl substituents at the 2- and 6-positions of the morpholine ring.
- Functional Impact : Methyl groups reduce polarity, increasing hydrophobicity. Such modifications are often employed to enhance blood-brain barrier penetration in drug design, contrasting with the target compound’s benzoyl-driven electronic effects .
Data Table: Key Structural and Functional Comparisons
Research Findings and Implications
- Synthetic Sensitivity : Structural accuracy is critical, as seen in VPC-14449, where bromine misplacement led to discordant NMR data .
- Substituent Effects: Methoxy groups (as in dimethomorph) enhance bioactivity via electronic effects, while bulkier groups (e.g., ethoxyphenoxy) may trade solubility for target affinity .
- Morpholine Flexibility : The morpholine ring serves as a versatile scaffold, accommodating diverse substituents for tailored applications, from fungicides to DNA-targeting agents .
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